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Compound of Interest

Compound Name: m-PEG2-Amine

Cat. No.: B1677425

Essential Safety and Handling Guide for m-
PEG2-Amine

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling m-PEG2-Amine in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe handling and
minimize exposure risks.

1. Hazard Identification and Personal Protective Equipment (PPE)

While some suppliers classify m-PEG2-Amine as non-hazardous, others identify it as harmful if
swallowed and very toxic to aquatic life.[1] Therefore, a cautious approach to handling is
recommended, utilizing comprehensive personal protective equipment.

Recommended Personal Protective Equipment

The following table summarizes the necessary PPE for handling m-PEG2-Amine, based on a
conservative assessment of potential hazards.
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PPE Category Specification Rationale

) Safety goggles with side- Protects eyes from splashes
Eye Protection )
shields and aerosols.[1]

Prevents skin contact. Gloves
) Chemical-resistant gloves should be inspected before
Hand Protection o )
(e.g., Nitrile) use and disposed of properly

after handling.[2]

] Impervious clothing (e.g., lab Protects skin from accidental
Body Protection ) o
coat) spills and contamination.[1]

Avoids inhalation of vapors,

) ) mists, or dust.[1][3] A suitable
) ) Use in a well-ventilated area or )
Respiratory Protection respirator may be necessary
fume hood N )
for large quantities or in case

of insufficient ventilation.

Chemical and Physical Properties

A summary of the key physical and chemical properties of m-PEG2-Amine is provided below
for quick reference.

Property Value

CAS Number 31576-51-9
Molecular Formula C5H13NO2
Molecular Weight 119.16 g/mol [1]

2-(2-Methoxyethoxy)ethanamine, 1-(2-
Synonyms ]
Aminoethoxy)-2-methoxyethane[1][4]

2. Operational and Handling Procedures

Adherence to proper handling and storage protocols is critical for maintaining the stability of m-
PEG2-Amine and ensuring a safe laboratory environment.
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Safe Handling Protocol

o Preparation: Ensure a clean and organized workspace. Have all necessary PPE, handling
equipment, and spill containment materials readily available.

e Ventilation: Always handle m-PEG2-Amine in a well-ventilated area, preferably within a
chemical fume hood to minimize inhalation exposure.[1]

¢ Avoiding Contact: Avoid direct contact with skin, eyes, and clothing. Do not inhale any dust,
vapor, or mist.[1]

e Hygiene: Wash hands thoroughly after handling the substance. Do not eat, drink, or smoke
in the work area.[1]

¢ Weighing: If handling a powdered form, weigh the substance carefully to avoid creating dust.

Storage Conditions

Proper storage is essential to maintain the integrity of m-PEG2-Amine.

Storage Parameter Recommendation

Store at -5°C to -20°C.[1][4] Some suppliers
Temperature _
recommend -80°C for solutions.[1][5]

Keep container tightly sealed in a dry, well-

Container )

ventilated area.[1]
Light Exposure Protect from direct sunlight.[4]
Incompatibilities Keep away from strong oxidizing agents.[3]

3. Emergency and Disposal Plans

A clear plan for emergencies and waste disposal is crucial for laboratory safety.

First Aid Measures

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1677425?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC29167.html
https://dcchemicals.com/msds/MSDS_DC29167.html
https://dcchemicals.com/msds/MSDS_DC29167.html
https://www.benchchem.com/product/b1677425?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC29167.html
https://www.biochempeg.com/product/mPEG2-NH2.html
https://dcchemicals.com/msds/MSDS_DC29167.html
https://www.medchemexpress.com/m-peg2-amine.html
https://dcchemicals.com/msds/MSDS_DC29167.html
https://www.biochempeg.com/product/mPEG2-NH2.html
https://www.biochempeg.com/usr/uploads/msds/mPEG-NH2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Exposure Route First Aid Procedure

Immediately flush eyes with large amounts of
Eye Contact water, occasionally lifting the upper and lower

eyelids. Seek medical attention.[1]

Remove contaminated clothing and rinse skin

Skin Contact )
thoroughly with plenty of water.[1]

Move the person to fresh air. If breathing is

Inhalation o ) )
difficult, provide respiratory support.[1][2]

Do NOT induce vomiting. Wash out mouth with

Ingestion _ . _ .
water and seek immediate medical attention.[1]

Spill Response

In the event of a spill, follow these steps to contain and clean the area safely.

Place in Sealed Cont
for Chemical Waste

Dispose According to
Regulations

‘ Evacuate Area ‘—»‘ Alert Personnel }—»‘ Ensure Ventilation }»4»‘ Don Appropriate PPE }—» o eonbont

econtaminate Spill Area ‘ ‘

Click to download full resolution via product page

Caption: Workflow for m-PEG2-Amine Spill Response.

Waste Disposal

Dispose of m-PEG2-Amine and any contaminated materials in accordance with all applicable
federal, state, and local environmental regulations.[1] Do not allow the product to enter drains
or watercourses, as it is very toxic to aquatic life.[1] Package waste in approved, labeled
containers for disposal by a licensed waste management company.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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